molecular formula C13H20N2O5 B2914256 N-(octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxooxazolidin-3-yl)acetamide CAS No. 1902901-45-4

N-(octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxooxazolidin-3-yl)acetamide

Cat. No. B2914256
CAS RN: 1902901-45-4
M. Wt: 284.312
InChI Key: YGFWHPBMQMUBJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxooxazolidin-3-yl)acetamide, commonly known as ODAM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. ODAM is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Antibacterial and Antitumor Agents

Compounds with similar structural features have been synthesized and evaluated for their potential antibacterial and antitumor activities. For instance, derivatives involving the benzothiazole moiety and similar acetamide structures have shown potent antibacterial properties against both Gram-positive and Gram-negative bacteria. Additionally, some of these derivatives have displayed considerable antitumor activity against a variety of human tumor cell lines, indicating their potential for therapeutic applications in oncology (Borad et al., 2015); (Yurttaş et al., 2015).

Antimicrobial, Antitubercular, and Antiviral Activities

Another area of research involves the synthesis of compounds for antimicrobial, antitubercular, and antiviral activities. Specific derivatives bearing the benzothiazole ring or related heterocyclic systems have been created to test against various microbial strains and tuberculosis. Some of these compounds have also been evaluated for anti-HIV activity, although the focus has primarily been on their potential against bacterial and fungal infections (Shaikh et al., 2015).

Synthesis of Novel Materials

The exploration into novel material synthesis, particularly those with potential high strength and flame resistance, is another significant application. The synthesis of complex compounds, including those derived from octasilsesquioxane, has been investigated to create new materials. These efforts aim at developing products with unique properties for various industrial applications, demonstrating the broad research potential of chemical compounds with intricate structures (Gravel et al., 1999).

Enzyme Inhibitors

Compounds structurally related to the one have been studied for their role as enzyme inhibitors, particularly in the context of α-glucosidase and acetylcholinesterase inhibition. This research holds significance for therapeutic interventions in diseases like diabetes and Alzheimer's, where enzyme regulation plays a crucial role (Abbasi et al., 2019).

properties

IUPAC Name

N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O5/c16-12(8-15-3-4-20-13(15)17)14-9-1-2-10-11(7-9)19-6-5-18-10/h9-11H,1-8H2,(H,14,16)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGFWHPBMQMUBJR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2C(CC1NC(=O)CN3CCOC3=O)OCCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(octahydrobenzo[b][1,4]dioxin-6-yl)-2-(2-oxooxazolidin-3-yl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.